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Compound of Interest

Compound Name: ZINC000104379474

Cat. No.: B15568206

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive overview of the safety and handling considerations for
the novel chemical entity ZINC000104379474, identified as 4-(2-ethoxy-2-oxoethyl)-1,1-
dimethyl-2-0x0-2A>-azanespirononane-4-ium bromide. In the absence of a specific Safety Data
Sheet (SDS), this document outlines a robust framework for risk assessment and safe handling
procedures based on the compound's chemical structure and general laboratory safety
principles. It is imperative for all personnel to treat this compound as potentially hazardous and
to adhere to the stringent protocols detailed herein. This guide is intended to supplement, not
replace, institutional safety protocols and professional judgment.

Compound Identification and Structural Analysis
e ZINC ID: ZINC000104379474

e Chemical Name: 4-(2-ethoxy-2-oxoethyl)-1,1-dimethyl-2-0x0-2A>-azanespirononane-4-ium
bromide

e Chemical Class: Quaternary Ammonium Salt, Ester

Structural Features of Note: The molecule possesses a quaternary ammonium cation, which
can impart biological activity and potential membrane-disrupting properties. The presence of a
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bromide counter-ion and an ethyl ester functional group are also key features to consider in its

reactivity and metabolic profile.

Hazard Assessment and Precautionary Measures

Given the absence of specific toxicological data, a precautionary approach is mandatory. The

following table summarizes potential hazards based on the structural class of

ZINC000104379474.

Hazard Classification

Potential Effects

Recommended
Precautions

Acute Toxicity (Oral, Dermal,

Inhalation)

Unknown. Assume to be
harmful if swallowed, in contact

with skin, or if inhaled.

Avoid ingestion, skin contact,
and inhalation of dust or
aerosols. Use appropriate
personal protective equipment
(PPE).

Skin Corrosion/Irritation

Quaternary ammonium
compounds can be skin

irritants or sensitizers.

Wear nitrile gloves, a lab coat,
and safety glasses. Handle in

a well-ventilated area.

Serious Eye Damage/Irritation

Likely to cause serious eye

irritation or damage.

Wear safety goggles or a face
shield. Ensure an eyewash

station is readily accessible.

Respiratory Sensitization

Possible respiratory irritant.

Handle in a chemical fume
hood to minimize inhalation

exposure.

Germ Cell Mutagenicity

No data available.

Treat as a potential mutagen
and handle with appropriate

containment.

Carcinogenicity

No data available.

Treat as a potential carcinogen
and handle with appropriate

containment.

Reproductive Toxicity

No data available.

Avoid exposure for individuals

of reproductive age.
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when handling ZINC000104379474.

PPE Category Specification

Rationale

Chemical-resistant nitrile
Hand Protection gloves (minimum thickness of
0.11 mm).

To prevent skin contact and

absorption.

) Safety goggles with side
Eye Protection ) ]
shields or a full-face shield.

To protect against splashes

and airborne particles.

_ A fully buttoned laboratory
Body Protection
coat.

To protect skin and personal

clothing from contamination.

) ) Use in a certified chemical
Respiratory Protection ]
fume hood is mandatory.

To prevent inhalation of dust or
aerosols.

Handling and Storage Protocols

Adherence to strict handling and storage procedures is critical to maintaining a safe laboratory

environment.
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Procedure

Protocol

Receiving and Unpacking

Inspect packages for damage upon receipt.
Unpack in a designated containment area,

preferably a fume hood.

Weighing and Aliquoting

Perform all manipulations of solid material within
a chemical fume hood or a powder containment
hood.

Solution Preparation

Prepare solutions in a fume hood. Add the
compound slowly to the solvent to avoid

splashing.

Storage

Store in a tightly sealed, clearly labeled
container in a cool, dry, and well-ventilated area

away from incompatible materials.

Waste Disposal

Dispose of as hazardous chemical waste in
accordance with local, state, and federal

regulations.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.
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Emergency Situation Protocol

Immediately flush skin with copious amounts of
Skin Contact water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention.

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding eyelids

apart. Seek immediate medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek medical

attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion _ . _ .
water. Seek immediate medical attention.
Evacuate the area. Wear appropriate PPE.
Spil Cover the spill with an inert absorbent material.
pi

Collect and place in a sealed container for

hazardous waste disposal. Ventilate the area.

Experimental Workflow for Handling a Novel
Compound

The following diagram illustrates a standardized workflow for handling a novel chemical entity
like ZINC000104379474 in a research setting.
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Compound Acquisition
(ZINC000104379474)

:

Risk Assessment
(Review available data, assess structural hazards)

PPE Selection
(Gloves, Goggles, Lab Coat, Fume Hood)

Safe Handling
(Weighing, Solution Prep in Fume Hood)

Experimentation
(In vitro / In vivo)

Waste Disposal Documentation
(Hazardous Waste Stream) (Record keeping, observation logging)

Click to download full resolution via product page

Workflow for Handling Novel Chemical Compounds.

Disclaimer: This technical guide has been compiled based on the chemical structure of
ZINC000104379474 and general principles of laboratory safety. It is not a substitute for a

manufacturer-provided Safety Data Sheet. All handling and experimental procedures should be

conducted by trained personnel in a controlled laboratory setting. The user assumes all
responsibility for the safe handling and use of this compound.

» To cite this document: BenchChem. [Navigating the Uncharted: A Technical Safety and
Handling Guide for ZINC000104379474]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568206#zinc000104379474-safety-data-sheet-
and-handling-information]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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